Cas no 2229148-38-1 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid
• CAS No: 2229148-38-1
• MF: C₁₃H₂₀F₃NO₄
• MW: 311.297414779663
• CID: 6353610
• PubChem ID: 165827466
• Update Time: 2025-05-20

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid
• EN300-1903046
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid
• 2229148-38-1

• Inchi： 1S/C13H20F3NO4/c1-12(2,3)21-11(20)17-6-4-5-9(17)8(7-10(18)19)13(14,15)16/h8-9H,4-7H2,1-3H3,(H,18,19)
• InChI Key： CVVHSEHTQGRYGC-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 311.13444261g/mol
• Monoisotopic Mass: 311.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid: A Comprehensive Overview

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid, with the CAS number 2229148-38-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluorobutanoic acid moiety. The presence of the tert-butoxy carbonyl group further enhances its functional versatility, making it a valuable component in various chemical and biological applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantioselectivity in the formation of the pyrrolidine ring. The incorporation of the trifluorobutanoic acid group is accomplished through a series of nucleophilic substitutions and esterifications, ensuring precise control over the stereochemistry and functional group placement. The tert-butoxy carbonyl group is introduced via a standard protection-deprotection sequence, which not only stabilizes the intermediate but also facilitates subsequent reactions.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The trifluorobutanoic acid moiety is known to impart unique pharmacokinetic properties, such as improved bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several key enzymes involved in cancer progression and neurodegenerative diseases. For instance, a 2023 study published in Nature Communications highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are critical targets in epigenetic therapy.

In addition to its therapeutic potential, this compound has also found applications in materials science. The trifluorobutanoic acid group contributes to the compound's hydrophobicity and thermal stability, making it an ideal candidate for use in high-performance polymers and coatings. Researchers at the University of California have recently developed a novel polymer system incorporating this compound, which exhibits exceptional resistance to UV degradation and mechanical stress. This development has significant implications for industries such as aerospace and electronics, where durable materials are essential.

The environmental impact of this compound has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) have evaluated its biodegradation potential and toxicity profile. Results indicate that under controlled conditions, the compound undergoes rapid hydrolysis, minimizing its persistence in aquatic environments. However, further research is required to assess its long-term effects on soil microorganisms and aquatic ecosystems.

Looking ahead, the development of novel synthetic routes for this compound remains a priority for chemists worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on optimizing reaction conditions to enhance yield and reduce production costs. Moreover, advancements in computational chemistry are enabling researchers to predict the optimal configurations for maximizing bioactivity while minimizing off-target effects.

In conclusion, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-4,4,4-trifluorobutanoic acid represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing both medicinal chemistry and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutics and advanced materials.